Cas no 1892997-21-5 (1-Chloro-4-methylisoquinolin-6-amine)

• Product Name: 1-Chloro-4-methylisoquinolin-6-amine
• CAS No: 1892997-21-5
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 6405742
• PubChem ID: 115063670
• Update Time: 2025-10-19

1-Chloro-4-methylisoquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1892997-21-5
• 1-Chloro-4-methylisoquinolin-6-amine
• EN300-7431580

• Inchi： 1S/C10H9ClN2/c1-6-5-13-10(11)8-3-2-7(12)4-9(6)8/h2-5H,12H2,1H3
• InChI Key： SNYOEBNDOCHYMI-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C(C)=CN=1)N

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-Chloro-4-methylisoquinolin-6-amine

Comprehensive Overview of 1-Chloro-4-methylisoquinolin-6-amine (CAS No. 1892997-21-5): Properties, Applications, and Industry Insights

1-Chloro-4-methylisoquinolin-6-amine (CAS No. 1892997-21-5) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This chlorinated isoquinoline derivative exhibits unique structural features, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₉ClN₂, and precise chemical modifications enable tailored applications in drug discovery and material science.

Recent trends highlight growing interest in isoquinoline-based compounds due to their diverse pharmacological properties. Researchers frequently search for "1-Chloro-4-methylisoquinolin-6-amine synthesis" or "CAS 1892997-21-5 suppliers," reflecting demand for high-purity batches. The compound’s amine functionality and chloro-substituent allow selective reactions, facilitating the development of kinase inhibitors or antimicrobial agents—topics trending in AI-driven drug discovery platforms.

From a technical perspective, 1892997-21-5 demonstrates stability under controlled conditions, with solubility profiles suitable for organic solvents like DMSO or ethanol. Analytical methods such as HPLC and NMR confirm its purity, critical for high-throughput screening applications. Industry forums often discuss "scaling up 1-Chloro-4-methylisoquinolin-6-amine production," emphasizing process optimization to meet GMP standards.

Environmental and safety assessments of chlorinated isoquinolines align with green chemistry principles. Innovations in catalytic chlorination reduce waste, addressing queries like "eco-friendly synthesis of CAS 1892997-21-5." Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in research laboratories.

Market analyses project growth for 1-Chloro-4-methylisoquinolin-6-amine due to rising R&D investments in targeted therapies. Its role in developing small-molecule probes for neurodegenerative diseases resonates with trending searches on "isoquinoline derivatives in Alzheimer’s research." Collaborative studies further explore its structure-activity relationships to optimize efficacy.

In summary, CAS No. 1892997-21-5 represents a versatile building block bridging medicinal chemistry and industrial innovation. Its alignment with precision medicine trends and scalable synthesis routes positions it as a compound of sustained scientific and commercial interest.